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Compound of Interest

Compound Name: Adenosine:H20-13C

Cat. No.: B15561454

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability, experimental
applications, and relevant biological pathways of isotopically labeled adenosine, with a focus
on Carbon-13 (13C) variants. It is designed to serve as a technical resource for professionals in
the fields of biomedical research, drug discovery, and metabolomics.

Clarification on Nomenclature: Adenosine:H20-13C

Initial searches for "Adenosine:H20-13C" did not yield a recognized, commercially available
compound under this specific nomenclature. It is likely that this name is a non-standard
representation. The scientific literature and commercial suppliers predominantly refer to
isotopically labeled adenosine by specifying the number and position of the heavy isotopes. For
example, Adenosine-3C1o indicates an adenosine molecule where all ten carbon atoms are the
13C isotope. This guide will focus on these standard and readily available forms of 13C-labeled
adenosine.

Commercial Suppliers and Availability of **C-
Labeled Adenosine

A variety of 13C-labeled adenosine compounds are commercially available from several
reputable suppliers. These labeled molecules are crucial for a range of applications, including
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metabolic tracing, quantitative mass spectrometry, and nuclear magnetic resonance (NMR)
studies. The table below summarizes the availability of common 13C-labeled adenosine
products from prominent vendors. Pricing is subject to change and may vary based on
institutional contracts and quantity.
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Catalog .
. . Available
Product Name  Supplier Number Purity .
Quantities
(Example)
) MedChemExpres
Adenosine-13Cio HY-130549S >98% 1 mg, 10 mg
s
Santa Cruz N Contact for
) sc-220003 Not Specified )
Biotechnology details
Fisher Scientific NC2872443 98% 10 mg[1]
Cambridge
Contact for
Isotope CLM-4672 >08% )
. details
Laboratories
] Cambridge
Adenosine
] Isotope CLM-3678 97-98% 0.1 g[2][3]
(ribose-13Cs) )
Laboratories
MedChemExpres Contact for
HY-130549S1 >98% )
s details[4]
TRC-A208502- N
LGC Standards Not Specified 10 mg
10MG
Adenosine-
) ) 98 atom % 13C,
13C10,1°Ns 5'- Sigma-Aldrich 645702 1 mg[5]
) 98 atom % °N
triphosphate
Adenosine 5'- Cambridge
monophosphate Isotope CNLM-3802 95% 10 mg[6]
(U-13C10, U-15Ns) Laboratories
Adenosine Cambridge
phosphoramidite  Isotope CNLM-11613 95% 10 mg[7]
(U-13C10, U-15N5s) Laboratories

Adenosine Signaling Pathways
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Adenosine is a critical signaling nucleoside that exerts its effects through four G-protein
coupled receptors: A1, A2A, AzB, and As.[8][9] The Az2A receptor signaling pathway is of
particular interest in many research areas, including immunology and oncology, due to its role
in modulating inflammation and immune responses.[3][10]

Adenosine Az2A Receptor Signhaling Pathway

Activation of the A2A receptor by adenosine initiates a signaling cascade that primarily involves
the Gs alpha subunit of the G-protein complex. This leads to the activation of adenylyl cyclase,
which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[8][10] The subsequent
increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then
phosphorylates various downstream targets, including the transcription factor CREB (CAMP
response element-binding protein).[10] This pathway can influence a wide range of cellular
functions, from gene expression to immune cell activity.[8][10]
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Caption: Adenosine Az2A Receptor Signaling Pathway.

Experimental Protocols and Methodologies

13C-labeled adenosine is a versatile tool in various experimental settings. Below are detailed
methodologies for its application in key research techniques.

Quantification of Adenosine in Biological Samples using
LC-MS/MS
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Isotopically labeled adenosine, such as Adenosine-*3Cio or Adenosine-13Cs, serves as an ideal
internal standard for the accurate quantification of endogenous adenosine in biological
matrices like blood, plasma, or tissue extracts.[11][12]

Objective: To accurately measure the concentration of adenosine in a biological sample.

Materials:

13C-labeled Adenosine (e.g., Adenosine-13Cs or Adenosine-13C10,1°Ns) as an internal standard
(1S).[11][12]

» Biological sample (e.g., whole blood, plasma, tissue homogenate).

o Acetonitrile (ACN), HPLC grade.

o Ammonium acetate or formate, LC-MS grade.

e Water, LC-MS grade.

e Centrifuge tubes.

e Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Experimental Workflow:
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1. Sample Collection
(with stop solution to prevent metabolism)

2. Internal Standard Spiking
(add known amount of 13C-Adenosine)

3. Protein Precipitation
(e.g., with cold Acetonitrile)

4. Centrifugation
(pellet proteins)

5. Supernatant Transfer
(collect the extract)

6. LC Separation
(e.g., HILIC or Reverse Phase)

7. MS/MS Detection
(MRM mode for adenosine and IS)

8. Data Analysis
(quantify based on peak area ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.866097/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.866097/full
https://www.researchgate.net/figure/Adenosine-signaling-pathway-overview-In-response-to-cellular-injury-stress-or_fig1_370802259
https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681375/
https://ashpublications.org/blood/article/90/4/1600/238146/Role-of-A2a-Extracellular-Adenosine-Receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC3563678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10091380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10091380/
https://en.wikipedia.org/wiki/Adenosine
https://www.researchgate.net/figure/A2a-receptor-signaling-pathways-A2a-receptor-is-coupled-to-a-Gs-protein-Its-activation_fig1_49606329
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974345/
https://med.und.edu/research/mass-spectrometry/_files/docs/adenosine.pdf
https://www.benchchem.com/product/b15561454#commercial-suppliers-and-availability-of-adenosine-h20-13c
https://www.benchchem.com/product/b15561454#commercial-suppliers-and-availability-of-adenosine-h20-13c
https://www.benchchem.com/product/b15561454#commercial-suppliers-and-availability-of-adenosine-h20-13c
https://www.benchchem.com/product/b15561454#commercial-suppliers-and-availability-of-adenosine-h20-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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